Cas no 28542-31-6 (2-Thiouridine 2’,3’,5’-Triacetate)

2-Thiouridine 2’,3’,5’-Triacetate is a chemically modified nucleoside derivative in which the hydroxyl groups of the ribose moiety are acetylated at the 2’, 3’, and 5’ positions, and the 2-oxo group of uridine is replaced with a thione functionality. This modification enhances the compound's stability and lipophilicity, making it suitable for applications in nucleic acid research and prodrug development. The thione group introduces unique reactivity, enabling selective conjugation or further functionalization. The triacetate protection improves solubility in organic solvents, facilitating synthetic manipulations. This derivative is particularly valuable in oligonucleotide synthesis and as a precursor for thiolated RNA analogs, offering controlled deprotection and compatibility with standard phosphoramidite chemistry.

2-Thiouridine 2’,3’,5’-Triacetate structure

28542-31-6 structure

Product Name:2-Thiouridine 2’,3’,5’-Triacetate

CAS No:28542-31-6

MF:C₁₅H₁₈N₂O₈S

MW:386.377023220062

CID:5037620

Update Time:2026-02-28

2-Thiouridine 2’,3’,5’-Triacetate Chemical and Physical Properties

Names and Identifiers

- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(4-oxo-2-thioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(4-oxo-2-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl acetate
- 2-Thiouridine 2’,3’,5’-Triacetate
- Inchi： 1S/C15H18N2O8S/c1-7(18)22-6-10-12(23-8(2)19)13(24-9(3)20)14(25-10)17-5-4-11(21)16-15(17)26/h4-5,10,12-14H,6H2,1-3H3,(H,16,21,26)/t10-,12-,13-,14-/m1/s1
- InChI Key： YKDNCFTUUKOENT-FMKGYKFTSA-N
- SMILES： S=C1NC(C=CN1[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 26
Rotatable Bond Count: 8
Complexity: 664
XLogP3: 0.1
Topological Polar Surface Area: 153

2-Thiouridine 2’,3’,5’-Triacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T384005-250mg	2-Thiouridine 2’,3’,5’-Triacetate	28542-31-6	250mg	$ 242.00	2023-09-05
TRC	T384005-500mg	2-Thiouridine 2’,3’,5’-Triacetate	28542-31-6	500mg	$ 442.00	2023-09-05
TRC	T384005-1g	2-Thiouridine 2’,3’,5’-Triacetate	28542-31-6	1g	$ 845.00	2023-09-05
TRC	T384005-2.5g	2-Thiouridine 2’,3’,5’-Triacetate	28542-31-6	2.5g	$2015.00	2023-05-17
TRC	T384005-1000mg	2-Thiouridine 2’,3’,5’-Triacetate	28542-31-6	1g	$844.00	2023-05-17